4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine

• Molecular Formula: C14H15ClN4O3S
• Molecular Weight: 354.8 g/mol
• IUPAC Name: 1-[4-(3-chloroanilino)pyridin-3-yl]sulfonyl-3-ethylurea
• InChI: InChI=1S/C14H15ClN4O3S/c1-2-17-14(20)19-23(21,22)13-9-16-7-6-12(13)18-11-5-3-4-10(15)8-11/h3-9H,2H2,1H3,(H,16,18)(H2,17,19,20)
• InChI Key: YBJOYWAMFILUAI-UHFFFAOYSA-N
• SMILES: CCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC(=CC=C2)Cl

Description

4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine is a chemical compound that belongs to the class of pyridine sulfonamide inhibitors. It is commonly known as E7080, and it has been extensively studied for its potential in treating various types of cancer.

Mechanism of Action

4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine inhibits the activity of several tyrosine kinases by binding to the ATP-binding site of these enzymes. This prevents the enzymes from phosphorylating their downstream targets, which ultimately leads to the inhibition of cell growth and division.
Biochemical and Physiological Effects:
The inhibition of tyrosine kinases by 4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine has several biochemical and physiological effects. It can lead to the inhibition of angiogenesis, which is the process of forming new blood vessels. This is important in cancer treatment because tumors require a blood supply to grow and spread. Additionally, the inhibition of tyrosine kinases can lead to the induction of apoptosis, which is programmed cell death. This can help to eliminate cancer cells from the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine in lab experiments is its specificity for tyrosine kinases. This allows researchers to study the effects of inhibiting specific tyrosine kinases on cell growth and division. However, one limitation of using this compound is that it can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for the study of 4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine. One area of research is the development of more efficient synthesis methods to increase the availability of this compound for research purposes. Additionally, researchers are studying the potential of combining this compound with other cancer treatments to increase its effectiveness. Finally, there is ongoing research to identify additional tyrosine kinases that are inhibited by this compound, which could lead to the development of new cancer treatments.

Synthesis Methods

The synthesis of 4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine involves a multistep process that starts with the reaction of 3-chloroaniline with 2-bromo-5-chloropyridine. The resulting compound is then reacted with ethyl isocyanate to form the ethyl carbamate derivative. The final step involves the reaction of the ethyl carbamate derivative with sulfamide to form the desired compound.

Scientific Research Applications

4-(3-Chloroanilino)-3-({[(ethylamino)carbonyl]amino}sulfonyl)pyridine has been extensively studied for its potential in treating various types of cancer, including thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma. It works by inhibiting the activity of several tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived growth factor receptor (PDGFR).